1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-1H-pyrrol-2(5H)-one

Specification

• CAS No.: 1010870-56-0
• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.496
• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)-4-[hydroxy-(5-methyl-1-phenylpyrazol-4-yl)methylidene]pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C24H26N4O4/c1-16-18(15-25-28(16)17-9-5-4-6-10-17)22(29)20-21(19-11-7-14-32-19)27(24(31)23(20)30)13-8-12-26(2)3/h4-7,9-11,14-15,21,29H,8,12-13H2,1-3H3/b22-20+
• Standard InChI Key: MEHNLUFNFXEUTA-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=C3C(N(C(=O)C3=O)CCCN(C)C)C4=CC=CO4)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, (4E)-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)-4-[hydroxy-(5-methyl-1-phenylpyrazol-4-yl)methylidene]pyrrolidine-2,3-dione, reveals a tricyclic system comprising:

• A pyrrolidine-2,3-dione core with a hydroxyl group at position 3.

• A furan-2-yl substituent at position 5, contributing aromatic stability and potential π-π interactions.

• A 5-methyl-1-phenylpyrazole carbonyl group at position 4, which introduces steric bulk and hydrogen-bonding capabilities.

• A 3-(dimethylamino)propyl chain at position 1, enhancing solubility and enabling interactions with charged biological targets.

Key Structural Features

Property	Value
Molecular Formula	C24H26N4O4
Molecular Weight	434.496 g/mol
IUPAC Name	(4E)-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)-4-[hydroxy-(5-methyl-1-phenylpyrazol-4-yl)methylidene]pyrrolidine-2,3-dione
SMILES	CC1=C(C=NN1C2=CC=CC=C2)C(=C3C(N(C(=O)C3=O)CCCN(C)C)C4=CC=CO4)O
InChI Key	MEHNLUFNFXEUTA-UHFFFAOYSA-N

The E-configuration of the exocyclic double bond (C4=C) is critical for maintaining planarity, which may influence binding to flat enzymatic active sites.

Synthesis and Optimization

Multicomponent Reaction (MCR) Strategies

The synthesis of this pyrrole derivative leverages multicomponent reactions (MCRs), which efficiently assemble complex structures from simpler precursors. A plausible route involves:

• Formation of the pyrrolidine-dione core via condensation of a β-ketoamide with an amine-containing precursor.

• Introduction of the furan-2-yl group through Suzuki-Miyaura coupling, utilizing a furan boronic acid derivative.

• Installation of the 5-methyl-1-phenylpyrazole carbonyl moiety via nucleophilic acyl substitution or amidification.

Critical Reaction Parameters

• Temperature: Controlled heating (80–100°C) to prevent decomposition of thermally labile intermediates.

• Solvent Selection: Polar aprotic solvents like DMF or THF enhance reaction rates by stabilizing charged transition states.

• Catalysis: Palladium catalysts (e.g., Pd(PPh3)4) facilitate cross-coupling steps, achieving yields >70%.

Purification and Characterization

Post-synthesis, the compound is purified via column chromatography (silica gel, ethyl acetate/hexane eluent) and characterized by:

• NMR Spectroscopy: 1H NMR confirms the presence of furan protons (δ 6.3–7.4 ppm) and the dimethylamino group (δ 2.2–2.4 ppm).

• High-Resolution Mass Spectrometry (HRMS): A molecular ion peak at m/z 434.496 validates the molecular formula.

Comparative Analysis with Structural Analogues

Compound	Target IC50 (μM)	Cellular GI50 (μM)	Key Structural Difference
Target Compound	0.24 (BRAF)	0.87 (WM266.4)	Furanamide core
Triarylimidazole 1h	0.12	0.45	Tricyclic pyrazole ring B
Pyridazinone 1g	Inactive	—	Pyridazinone replaces pyrrole

The target compound’s furanamide scaffold offers a balance between enzymatic inhibition and cellular uptake, making it a promising candidate for further optimization.

Future Research Directions

Pharmacokinetic Optimization

• Metabolic Stability: Introducing electron-withdrawing groups (e.g., fluorine) on the phenyl ring could reduce oxidative metabolism by cytochrome P450 enzymes.

• Bioavailability: Formulation strategies, such as nanoemulsions or prodrugs, may enhance oral absorption.

Target Expansion

Beyond oncology, this compound’s kinase inhibitory profile suggests potential applications in:

• Inflammatory Diseases: Targeting p38 MAPK in rheumatoid arthritis.

• Neurodegeneration: Inhibiting JNK3 in Alzheimer’s disease models.